Cas no 105807-78-1 (2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-(4-nitrophenyl)-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-(4-nitrophenyl)-
• CAS No: 105807-78-1
• MF: C₁₄H₉N₃O₆
• MW: 315.237763166428
• CID: 1165872
• Update Time: 2024-07-26

2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-(4-nitrophenyl)-

• Inchi： 1S/C14H9N3O6/c18-14-8-23-13-6-5-11(17(21)22)7-12(13)15(14)9-1-3-10(4-2-9)16(19)20/h1-7H,8H2
• InChI Key： OECRAYWVQBENJG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C1

Computed Properties

• Exact Mass: 315.04917

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Melting Point: 223 °C(Solv: ethanol (64-17-5))
• Boiling Point: 662.3±55.0 °C(Predicted)
• PSA: 115.82
• pka: -10.10±0.20(Predicted)